Cas no 98136-33-5 (1,4-Pentadiyne, 3-chloro-)

• Product Name: 1,4-Pentadiyne, 3-chloro-
• CAS No: 98136-33-5
• MF: C₅H₃Cl
• MW: 98.5303204059601
• CID: 6123634
• PubChem ID: 54448061
• Update Time: 2025-09-19

1,4-Pentadiyne, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadiyne, 3-chloro-
• EN300-7230076
• 98136-33-5
• 3-chloropenta-1,4-diyne

• Inchi： 1S/C5H3Cl/c1-3-5(6)4-2/h1-2,5H
• InChI Key： WSYPOZJDYQMFLY-UHFFFAOYSA-N
• SMILES： C#CC(Cl)C#C

Computed Properties

• Exact Mass: 97.9923278g/mol
• Monoisotopic Mass: 97.9923278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 43-44 °C(Press: 90 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides